What is Tylosin?
Tylosin is an antibiotic macrolide. It is a tylonolide with mono-glycosyl moiety attached to two of the hydroxy groups. It is naturally found in Streptomyces radiance as a fermentation byproduct. It is bacteriostatic against Gram-positive bacteria. It is composed of tylosins B, C, D, and A. TylosinA contributes 80% of its bacteriostatic action. Tylosin has MIC levels of 9.6, 16.4, 0.11, and 0.5 mg/ml, respectively, for F. necrophorum (F. pyogenes), M. gallisepticum, and S. uberis.
Tylosin is naturally found in Streptomyces fradiae as a fermentation product.
Tylosin comes from lactone. It is a conjugate basis of a Tylosin(1+).
Uses of Tylosin
Tylosin has a broad spectrum of activity against Gram-positive organisms but a narrow range against Gram-negative. It has a wide range of activity against Gram-positive organisms but ...